Cas no 1805336-49-5 (Methyl 6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805336-49-5
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4850126
• Update Time: 2025-05-24

Methyl 6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H10ClF2NO2/c1-16-8(15)4-6-2-3-7(5-11)14-9(6)10(12)13/h2-3,10H,4-5H2,1H3
• InChI Key： CDBGLFORSISNPE-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(CC(=O)OC)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetate

Comprehensive Overview of Methyl 6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1805336-49-5)

Methyl 6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1805336-49-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its chloromethyl and difluoromethyl substituents make it particularly valuable for introducing these moieties into target structures, a feature highly sought after in modern drug design and crop protection formulations.

The growing interest in Methyl 6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetate is closely tied to current trends in sustainable chemistry and green synthesis. Researchers are increasingly focusing on compounds that can facilitate efficient, low-waste reactions, and this molecule's reactivity profile aligns well with these goals. Its pyridine-3-acetate core is especially relevant to the development of novel heterocyclic compounds, a hot topic in medicinal chemistry circles where such structures often exhibit enhanced bioavailability and target specificity.

From a synthetic chemistry perspective, the chloromethyl group at position 6 of the pyridine ring offers excellent nucleophilic substitution potential, while the difluoromethyl group at position 2 provides interesting electronic effects that can influence the compound's overall reactivity. This combination of features makes CAS No. 1805336-49-5 particularly valuable for constructing molecular architectures that require precise control over electronic and steric properties. Recent publications have highlighted its utility in creating analogs of biologically active molecules with improved pharmacokinetic profiles.

The application spectrum of Methyl 6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetate extends beyond pharmaceuticals into materials science, where its derivatives show promise in the development of advanced functional materials. The fluorine-containing moiety is of special interest given the current focus on fluorinated compounds in material design, particularly for their unique electronic properties and thermal stability. This aligns with frequent search queries regarding "fluorine in material science" and "pyridine derivatives applications," indicating strong user interest in these areas.

Quality control and analytical characterization of 1805336-49-5 present interesting challenges due to the compound's structural features. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are typically employed to ensure purity and confirm structure. These analytical aspects are particularly relevant to researchers who frequently search for "compound characterization methods" and "analytical techniques for heterocycles," making this discussion valuable for SEO optimization.

Recent patent literature reveals growing commercial interest in Methyl 6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetate, with several filings describing its use in innovative synthetic routes. The compound's versatility is demonstrated by its appearance in multiple synthetic pathways targeting diverse end products. This commercial relevance connects with trending searches about "patented chemical intermediates" and "value-added building blocks," topics that attract significant attention from both academic and industrial researchers.

Storage and handling considerations for CAS No. 1805336-49-5 follow standard protocols for reactive organic intermediates. While not classified as hazardous under normal conditions, its chloromethyl functionality warrants careful moisture control to prevent decomposition. This practical information addresses common user queries about "chemical storage best practices" and "handling reactive intermediates," enhancing the article's usefulness for laboratory professionals.

The future outlook for Methyl 6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetate appears promising, with potential applications emerging in areas such as PET radiopharmaceuticals (due to the fluorine content) and specialty agrochemicals. These developing applications correspond to high-interest search terms like "fluorine in radiochemistry" and "novel agrochemical intermediates," positioning this discussion at the forefront of current chemical research trends.

From a regulatory standpoint, 1805336-49-5 currently falls under standard chemical regulations without special restrictions, making it accessible for research purposes worldwide. This information is particularly valuable for international researchers who commonly search for "chemical regulatory status" and "global compound availability," further optimizing the content for search engine visibility.

In conclusion, Methyl 6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetate represents a compelling case study in modern chemical intermediacy. Its structural features, synthetic utility, and growing application potential make it a compound of significant interest across multiple scientific disciplines. As research continues to uncover new applications for this versatile building block, its importance in both academic and industrial settings is likely to increase substantially.